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Compound of Interest

Compound Name: Ac-PAL-AMC

Cat. No.: B10795566

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and stability of the

fluorogenic substrate Ac-PAL-AMC (Acetyl-Prolyl-Alanyl-Leucyl-7-amido-4-methylcoumarin) in

dimethyl sulfoxide (DMSO). Ac-PAL-AMC is a crucial reagent for monitoring the activity of the

β1i/LMP2 subunit of the 20S immunoproteasome. Understanding its properties in DMSO, a

common solvent for stock solutions, is critical for ensuring the accuracy and reproducibility of

experimental results.

Core Properties of Ac-PAL-AMC
Property Value Reference

Molecular Formula C₂₆H₃₄N₄O₆ [1]

Molecular Weight 498.6 g/mol [1]

Excitation Maximum 351 nm [1][2]

Emission Maximum 430 nm [1]
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Solubility in DMSO
Ac-PAL-AMC is readily soluble in DMSO. However, achieving high concentrations and

ensuring complete dissolution requires careful handling.

Quantitative Solubility Data

Parameter Value Notes

Solubility in DMSO 100 mg/mL (200.57 mM)

Requires ultrasonic treatment

for complete dissolution. The

hygroscopic nature of DMSO

can significantly impact

solubility; it is highly

recommended to use newly

opened DMSO.

Experimental Protocol for Preparation of Stock Solutions

To ensure the complete dissolution of Ac-PAL-AMC in DMSO and to prepare a stable stock

solution, the following protocol is recommended:

Reagent Handling: Allow the powdered Ac-PAL-AMC and a new, sealed bottle of anhydrous

DMSO to equilibrate to room temperature before opening to minimize water absorption.

Weighing: Accurately weigh the desired amount of Ac-PAL-AMC powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

target concentration (e.g., for a 100 mg/mL stock solution, add 1 mL of DMSO to 100 mg of

Ac-PAL-AMC).

Dissolution: Vortex the solution briefly. For high concentrations, sonication in a water bath is

recommended until the solution is clear and all particulate matter has dissolved. If

precipitation or phase separation occurs, gentle heating in addition to sonication can aid

dissolution.
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Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles and store at -80°C for long-term storage or -20°C for short-term storage.

Stability in DMSO
The stability of Ac-PAL-AMC in DMSO is dependent on the storage temperature.

Quantitative Stability Data

Form Storage Temperature Stability Period

Powder -20°C 3 years

In DMSO -80°C 6 months to 1 year

In DMSO -20°C 1 month

Solid Product Room Temperature ≥ 4 years

It is important to note that while general compound stability in DMSO at -20°C can be high for

extended periods, with some studies showing 87.4% of compounds remaining at >80% purity

after several years, specific compound stability can vary. Storage at room temperature is

generally not recommended for solutions, as studies have shown significant degradation of

compounds in DMSO over several months.

Experimental Workflow: Measuring
Immunoproteasome Activity
The primary application of Ac-PAL-AMC is in assays to determine the chymotrypsin-like

activity of the immunoproteasome. The workflow for such an assay is outlined below.
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Ac-PAL-AMC Immunoproteasome Activity Assay Workflow

Signaling Pathway: Ac-PAL-AMC Cleavage
Ac-PAL-AMC itself is not part of a biological signaling pathway but is a tool to measure the

activity of one. The process is a direct enzymatic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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